N-(2-methoxy-5-pyridyl)-1-fluorocyclopropanecarboxamide

• Molecular Formula: C10H11FN2O2
• Molecular Weight: 210.20 g/mol
• IUPAC Name: 1-fluoro-N-(6-methoxypyridin-3-yl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C10H11FN2O2/c1-15-8-3-2-7(6-12-8)13-9(14)10(11)4-5-10/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key: AVPBVNBZCVPBIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)C2(CC2)F

Description

N-(2-methoxy-5-pyridyl)-1-fluorocyclopropanecarboxamide is a useful research compound. Its molecular formula is C10H11FN2O2 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-Fluorocyclopropanecarboxylic acid (crude) (0.84 g, 0.0081 moles) was added in two portions to a solution of methylene chloride (50 ml ) and carbonyl di-imidazole (1.31 g, 0.0081 moles). The reaction was allowed to stand for 1 hour and then 5-amino-2-methoxypyridine (0.83 ml , 0.0081 moles) was added to it in one portion. The reaction mixture was allowed to stand at room temperature for 1 hour. The reaction mixture was then washed with saturated sodium bicarbonate (50 ml ), 5% hydrochloric acid (20 ml ) and saturated sodium bicarbonate solution (25 ml ); dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to give 0.5 g of crude N-(2-methoxy-5-pyridyl)-1-fluorocyclopropanecarboxamide.